Cas no 1610521-11-3 (4-Bromo-3-(cyclopropylmethoxy)pyridine)

• Product Name: 4-Bromo-3-(cyclopropylmethoxy)pyridine
• CAS No: 1610521-11-3
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD29053505
• CID: 4782311
• Update Time: 2025-06-13

4-Bromo-3-(cyclopropylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(cyclopropylmethoxy)pyridine
• 4-Bromo-3-(cyclopropylmethoxy)pyridine

• MDL： MFCD29053505
• Inchi： 1S/C9H10BrNO/c10-8-3-4-11-5-9(8)12-6-7-1-2-7/h3-5,7H,1-2,6H2
• InChI Key： HJUQXYXNUGDDRN-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Bromo-3-(cyclopropylmethoxy)pyridine

Comprehensive Overview of 4-Bromo-3-(cyclopropylmethoxy)pyridine (CAS No. 1610521-11-3): Properties, Applications, and Industry Insights

4-Bromo-3-(cyclopropylmethoxy)pyridine (CAS 1610521-11-3) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research. With its unique brominated pyridine core and cyclopropylmethoxy substituent, this molecule serves as a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₁₀BrNO, and precise structure make it valuable for structure-activity relationship (SAR) studies, particularly in drug discovery targeting kinase inhibitors and antimicrobial agents.

Recent trends highlight growing interest in 4-Bromo-3-(cyclopropylmethoxy)pyridine due to its role in developing next-generation small-molecule therapeutics. Researchers frequently search for "synthesis of brominated pyridine derivatives" or "applications of cyclopropylmethoxy compounds," reflecting its relevance in modern organic chemistry. The compound’s moderate lipophilicity and hydrogen-bonding capacity enhance its utility in optimizing drug candidates for improved bioavailability, a key focus in AI-driven drug design platforms.

From a technical perspective, CAS 1610521-11-3 exhibits stability under standard laboratory conditions, with a melting point range of 85–90°C and solubility in common organic solvents like DMSO and dichloromethane. These properties facilitate its use in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex pharmacophores. Industry reports suggest its demand is rising in contract research organizations (CROs) specializing in high-throughput screening libraries.

Environmental and regulatory considerations are also critical. While 4-Bromo-3-(cyclopropylmethoxy)pyridine is not classified as hazardous under current GHS standards, proper handling protocols are recommended. Sustainable synthesis methods, including catalytic bromination and green solvent alternatives, align with the broader push for green chemistry in fine chemical production—a topic frequently queried in academic and industrial forums.

In the agrochemical sector, derivatives of this compound are explored for their potential as plant growth regulators or pest control agents. Patent analyses reveal its incorporation into novel formulations targeting resistant pathogens, addressing global concerns about food security and crop yield optimization. Such applications resonate with searches like "pyridine-based agrochemicals 2024" or "cyclopropyl ethers in agriculture."

To summarize, 4-Bromo-3-(cyclopropylmethoxy)pyridine (CAS 1610521-11-3) exemplifies the intersection of innovation and practicality in chemical R&D. Its adaptability across life sciences and material engineering underscores its commercial and scientific value, making it a compound to watch in evolving markets.